Cas no 2248376-19-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate
• CAS No: 2248376-19-2
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 6456221
• PubChem ID: 165733029
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520502
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate
• 2248376-19-2

• Inchi： 1S/C19H16N2O6/c1-20(2)16(22)11-26-13-7-5-6-12(10-13)19(25)27-21-17(23)14-8-3-4-9-15(14)18(21)24/h3-10H,11H2,1-2H3
• InChI Key： ZAWMDNIRFHUYDW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)OCC(N(C)C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate: A Comprehensive Overview

The compound with CAS No 2248376-19-2, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a key structural component of this compound, contributing to its stability and reactivity. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its dioxo functionality plays a crucial role in mediating interactions with biological systems. The isoindole moiety has been extensively studied for its ability to form stable complexes with metal ions, making it a valuable component in coordination chemistry.

The benzoate group in the compound adds another layer of functionality, enhancing its versatility in chemical reactions. Specifically, the methoxy substituent on the benzoate ring has been shown to influence the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers have explored the use of this compound as a precursor in the synthesis of novel drug delivery systems, where its structural integrity and reactivity are leveraged to create targeted therapies.

Recent advancements in synthetic methodologies have enabled the efficient production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate on an industrial scale. These methods often involve multi-step reactions that capitalize on the compound's inherent reactivity while maintaining high yields and purity levels. The integration of green chemistry principles into these synthesis pathways has further enhanced the sustainability of production processes.

In terms of applications, this compound has found niche uses in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it an attractive candidate for high-performance materials that require resistance to environmental factors such as temperature and humidity.

Moreover, the dimethylcarbamoyl group within the structure introduces additional functionality, enabling the compound to participate in a wide range of chemical transformations. This includes its use as a building block in supramolecular chemistry, where it facilitates the assembly of complex molecular architectures through non-covalent interactions.

From a research perspective, ongoing studies are exploring the potential of this compound in catalysis and enzyme inhibition. Its unique combination of functional groups makes it an ideal candidate for designing catalysts with enhanced activity and selectivity. Additionally, preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, opening new avenues for therapeutic interventions.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(dimethylcarbamoyl)methoxy]benzoate (CAS No 2248376-19-2) stands out as a versatile and multifaceted compound with promising applications across diverse fields. Its structural complexity and functional diversity continue to drive innovative research and development efforts worldwide.